88-66-4

1-Chloro-2-(dichloromethyl)benzene

In Stock

• CAS RN:
• 88-66-4

• Formula:
• C7H5Cl3

• InChI:
• InChI=1S/C7H5Cl3/c8-6-4-2-1-3-5(6)7(9)10/h1-4,7H

• InChIKey:
• BXSVYGKOUULJCL-UHFFFAOYSA-N

• 1-Chloro-2-(dichloromethyl)benzene is a useful research compound. Its molecular formula is C7H5Cl3 and its molecular weight is 195.5 g/mol. The purity is usually 95%.

2,3,4,9-tetrahydro-1H-carbazole-3-carboxylic acid

In Stock

• CAS RN:
• 26088-66-4

• Formula:
• C13H13NO2

• InChI:
• InChI=1S/C13H13NO2/c15-13(16)8-5-6-12-10(7-8)9-3-1-2-4-11(9)14-12/h1-4,8,14H,5-7H2,(H,15,16)

• InChIKey:
• CGJLAUQMHSAAMY-UHFFFAOYSA-N

• 2,3,4,9-tetrahydro-1H-carbazole-3-carboxylic acid is a natural product found in Taraxacum mongolicum and Taraxacum formosanum with data available.

Phs(terpy)Pt

• CAS RN:
• 92388-66-4

• Formula:
• C21H16N3PtS+

• InChI:
• InChI=1S/C15H11N3.C6H6S.Pt/c1-3-10-16-12(6-1)14-8-5-9-15(18-14)13-7-2-4-11-17-13;7-6-4-2-1-3-5-6;/h1-11H;1-5,7H;/q;;+2/p-1

• InChIKey:
• TXQCHKNKEKREOL-UHFFFAOYSA-M

• Phs(terpy)Pt, also known as Phs(terpy)Pt, is a useful research compound. Its molecular formula is C21H16N3PtS+ and its molecular weight is 537.5 g/mol. The purity is usually 95%.

N'-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzohydrazide

In Stock

• CAS RN:
• 851988-66-4

• Formula:
• C20H20N4O5S2

• InChI:
• InChI=1S/C20H20N4O5S2/c25-19(13-3-5-14(6-4-13)31(26,27)24-7-1-2-8-24)22-23-20-21-15-11-16-17(12-18(15)30-20)29-10-9-28-16/h3-6,11-12H,1-2,7-10H2,(H,21,23)(H,22,25)

• InChIKey:
• FKYQAKGBUVFEIU-UHFFFAOYSA-N

• N'-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C20H20N4O5S2 and its molecular weight is 460.52. The purity is usually 95%.

Rilpivirine amide 1 impurity

In Stock

• CAS RN:
• 500288-66-4

• Formula:
• C22H20N6O

• InChI:
• InChI=1S/C22H20N6O/c1-14-11-17(5-8-19(24)29)12-15(2)21(14)27-20-9-10-25-22(28-20)26-18-6-3-16(13-23)4-7-18/h3-12H,1-2H3,(H2,24,29)(H2,25,26,27,28)/b8-5+

• InChIKey:
• LEOGADCYBSSOOZ-VMPITWQZSA-N

• Rilpivirine amide 1 impurity is a useful research compound. Its molecular formula is C22H20N6O and its molecular weight is 384.4 g/mol. The purity is usually 95%.

7-chloro-3-[(4-ethylphenyl)sulfonyl]-N-[3-(methylsulfanyl)phenyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine

In Stock

• CAS RN:
• 893788-66-4

• Formula:
• C24H20ClN5O2S2

• InChI:
• InChI=1S/C24H20ClN5O2S2/c1-3-15-7-10-19(11-8-15)34(31,32)24-23-27-22(26-17-5-4-6-18(14-17)33-2)20-13-16(25)9-12-21(20)30(23)29-28-24/h4-14H,3H2,1-2H3,(H,26,27)

• InChIKey:
• BJDCDHALMWDNOL-UHFFFAOYSA-N

• 7-chloro-3-[(4-ethylphenyl)sulfonyl]-N-[3-(methylsulfanyl)phenyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C24H20ClN5O2S2 and its molecular weight is 510.03. The purity is usually 95%.

3-Fluoro-3'-(4-methylpiperazinomethyl) benzophenone

In Stock

• CAS RN:
• 898788-66-4

• Formula:
• C19H21FN2O

• InChI:
• InChI=1S/C19H21FN2O/c1-21-8-10-22(11-9-21)14-15-4-2-5-16(12-15)19(23)17-6-3-7-18(20)13-17/h2-7,12-13H,8-11,14H2,1H3

• InChIKey:
• DSPDFOYPLLYMEX-UHFFFAOYSA-N

• 3-Fluoro-3'-(4-methylpiperazinomethyl) benzophenone is a useful research compound. Its molecular formula is C19H21FN2O and its molecular weight is 312.4 g/mol. The purity is usually 95%.

3-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-6-carboxylic acid

Usually In Stock

• CAS RN:
• 144888-66-4

• Formula:
• C8H11N3O2

• InChI:
• InChI=1S/C8H11N3O2/c1-5-2-10-7-3-9-6(8(12)13)4-11(5)7/h2,6,9H,3-4H2,1H3,(H,12,13)

• InChIKey:
• BQMKBRYZJVQASX-UHFFFAOYSA-N

• 3-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-6-carboxylic acid is a useful research compound. Its molecular formula is C8H11N3O2 and its molecular weight is 181.19 g/mol. The purity is usually 95%.

1-((1-(Cyclopropylsulfonyl)piperidin-4-yl)methyl)-3-(thiophen-2-ylmethyl)urea

In Stock

• CAS RN:
• 1234888-66-4

• Formula:
• C15H23N3O3S2

• InChI:
• InChI=1S/C15H23N3O3S2/c19-15(17-11-13-2-1-9-22-13)16-10-12-5-7-18(8-6-12)23(20,21)14-3-4-14/h1-2,9,12,14H,3-8,10-11H2,(H2,16,17,19)

• InChIKey:
• ARIJTZAKHGYHME-UHFFFAOYSA-N

• 1-((1-(Cyclopropylsulfonyl)piperidin-4-yl)methyl)-3-(thiophen-2-ylmethyl)urea is a useful research compound. Its molecular formula is C15H23N3O3S2 and its molecular weight is 357.49. The purity is usually 95%.

4-(3,4-Dichloro-benzyloxymethyl)-piperidine hydrochloride

Usually In Stock

• CAS RN:
• 1289388-66-4

• Formula:
• C13H18Cl3NO

• InChI:
• InChI=1S/C13H17Cl2NO.ClH/c14-12-2-1-11(7-13(12)15)9-17-8-10-3-5-16-6-4-10;/h1-2,7,10,16H,3-6,8-9H2;1H

• InChIKey:
• HTBZEYLWOXLFLE-UHFFFAOYSA-N

• 4-(3,4-Dichloro-benzyloxymethyl)-piperidine hydrochloride is a useful research compound. Its molecular formula is C13H18Cl3NO and its molecular weight is 310.6 g/mol. The purity is usually 95%.

1-Benzhydryl-3-(4-(3-methoxypyrrolidin-1-yl)phenyl)urea

In Stock

• CAS RN:
• 1797888-66-4

• Formula:
• C25H27N3O2

• InChI:
• InChI=1S/C25H27N3O2/c1-30-23-16-17-28(18-23)22-14-12-21(13-15-22)26-25(29)27-24(19-8-4-2-5-9-19)20-10-6-3-7-11-20/h2-15,23-24H,16-18H2,1H3,(H2,26,27,29)

• InChIKey:
• CDSPDQCENKRBRM-UHFFFAOYSA-N

• 1-Benzhydryl-3-(4-(3-methoxypyrrolidin-1-yl)phenyl)urea is a useful research compound. Its molecular formula is C25H27N3O2 and its molecular weight is 401.51. The purity is usually 95%.

1-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidin-1-yl]-2-phenylmethoxyethanone

Usually In Stock

• CAS RN:
• 2379988-66-4

• Formula:
• C21H26N2O3

• InChI:
• InChI=1S/C21H26N2O3/c1-17-7-5-11-20(22-17)26-15-19-10-6-12-23(13-19)21(24)16-25-14-18-8-3-2-4-9-18/h2-5,7-9,11,19H,6,10,12-16H2,1H3

• InChIKey:
• OBNVVUYXXAGWPK-UHFFFAOYSA-N

• 1-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidin-1-yl]-2-phenylmethoxyethanone is a useful research compound. Its molecular formula is C21H26N2O3 and its molecular weight is 354.45. The purity is usually 95%.

Aslan003

In Stock

• CAS RN:
• 1035688-66-4

• Formula:
• C19H14F2N2O3

• InChI:
• InChI=1S/C19H14F2N2O3/c1-26-13-5-2-4-11(8-13)12-9-15(20)17(16(21)10-12)23-18-14(19(24)25)6-3-7-22-18/h2-10H,1H3,(H,22,23)(H,24,25)

• InChIKey:
• OMPATGZMNFWVOH-UHFFFAOYSA-N

• ASLAN003 is an inhibitor of dihydroorotate dehydrogenase (DHODH;  IC50 = 35 nM). It inhibits the proliferation of MOLM-14 and KG-1 acute myeloid leukemia (AML) cells (IC50s = 0.582 and 0.382 µM, respectively), as well as induces apoptosis in the same cells when used at concentrations of 0.5 and 1 µM. ASLAN003 (1, 2, and 4 µM) induces differentiation in bone marrow cells isolated from patients with AML or myelodysplastic syndrome (MDS). It improves survival in a patient-derived xenograft (PDX) mouse model of AML when administered at a dose of 50 mg/kg.
  ASLAN003 is under investigation in clinical trial NCT03451084 (A Dose Optimisation Study of ASLAN003 in Acute Myeloid Leukemia).